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Compound of Interest

Compound Name: SI1113

Cat. No.: B610833

For immediate reference, SI113, a research-grade chemical compound, must be disposed of
as hazardous chemical waste in accordance with all applicable federal, state, and local
regulations. Researchers should always consult the manufacturer-provided Safety Data Sheet
(SDS) for specific guidance and adhere to their institution's chemical hygiene plan.

This guide provides essential information for the safe handling and disposal of SI113, a potent
inhibitor of SGK1, PDK1, and mTORC2, intended for use by researchers, scientists, and drug
development professionals. The following procedures are based on general best practices for
laboratory chemical waste management and are not a substitute for the specific instructions
found in the product's SDS.

Immediate Safety and Handling Precautions

Before handling SI113, it is crucial to wear appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to minimize the risk of inhalation. In case of
accidental contact, wash the affected area with copious amounts of water and seek medical
attention if irritation persists.

Step-by-Step Disposal Procedure

The disposal of SI113, as with most research chemicals, requires careful segregation and
labeling to ensure safe and compliant waste management.
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. Waste ldentification and Segregation:

Solid Waste: Unused or expired SI1113 powder, as well as any lab materials grossly
contaminated with the solid compound (e.g., weighing boats, contaminated filter paper),
should be collected in a designated, sealed, and clearly labeled hazardous waste container.
Do not mix with other types of waste unless explicitly permitted by your institution's waste
management protocols.

Liguid Waste: Solutions containing SI1113 (e.g., in DMSO) must be collected in a separate,
leak-proof, and appropriately labeled hazardous liquid waste container. Avoid mixing with
incompatible solvents.

Sharps Waste: Any needles, syringes, or other sharp objects contaminated with SI113 must
be disposed of in a designated sharps container for chemical waste.

. Container Labeling:
All waste containers must be clearly labeled with the words "Hazardous Waste."

The full chemical name, "SI113," and its CAS number (1027914-63-4) must be legibly written
on the label.

Indicate the primary hazards associated with the chemical (as per the SDS).

Include the accumulation start date and the name of the principal investigator or laboratory
contact.

. Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area within the laboratory.

Ensure containers are kept closed except when adding waste.
Secondary containment is recommended to prevent spills.

. Waste Pickup and Disposal:
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» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

e Do not dispose of SI1113 down the drain or in regular trash. Improper disposal can lead to
environmental contamination and regulatory penalties.

Summary of SI113 Properties

For quick reference, the key chemical and physical properties of SI113 are summarized in the
table below.

Property Value

Chemical Formula C19H14N40s3S

Molecular Weight 378.41 g/mol

Physical Form Solid powder

Storage Store at -20°C for long-term stability

SI113 Signaling Pathway Inhibition

SI113 is recognized for its role as a dual inhibitor of key kinases in cellular signaling pathways.
It targets Serum and Glucocorticoid-regulated Kinase 1 (SGK1) and 3-Phosphoinositide-
Dependent protein Kinase 1 (PDK1). Additionally, it affects the mTORC2 complex. These
kinases are crucial components of pathways that regulate cell growth, proliferation, and
survival. By inhibiting these targets, SI113 can induce apoptosis and autophagy in cancer cells.
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Inhibitory action of SI113 on the PDK1/mTORC2/SGK1 signaling axis.

Disclaimer: This information is intended for guidance purposes only and is based on publicly
available data and general laboratory safety principles. Always prioritize the specific
instructions provided in the Safety Data Sheet (SDS) from your chemical supplier and adhere
to your local and institutional regulations for waste disposal.

 To cite this document: BenchChem. [Proper Disposal of S1113: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610833#si113-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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